Cas no 1260903-04-5 (2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid)
1260903-04-5 structure
Product Name:2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid
CAS No:1260903-04-5
MF:C6H9F3O3
MW:186.129072904587
CID:2101378
Update Time:2023-08-03
2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid
- 2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid
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- Inchi: 1S/C6H9F3O3/c1-2-3(5(11)12)4(10)6(7,8)9/h3-4,10H,2H2,1H3,(H,11,12)
- InChI Key: DXEGAQLAECWJMO-UHFFFAOYSA-N
- SMILES: FC(C(C(C(=O)O)CC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 166
- Topological Polar Surface Area: 57.5
2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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